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Compound of Interest

Compound Name: 5-Dibromomethyl anastrozole

Cat. No.: B193202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

5-Dibromomethyl anastrozole. As a synthetic intermediate of the potent aromatase inhibitor

Anastrozole, this compound should be handled with extreme care, assuming it possesses

significant pharmacological activity and potential hazards similar to the active pharmaceutical

ingredient (API).

Hazard Assessment and Occupational Exposure
5-Dibromomethyl anastrozole is an intermediate in the synthesis of Anastrozole, a potent

pharmaceutical compound.[1] While specific toxicological data for 5-Dibromomethyl
anastrozole is limited, the precautionary principle dictates that it should be handled as a potent

compound. The Safety Data Sheet (SDS) for Anastrozole indicates it is toxic if swallowed or

inhaled, a suspected carcinogen, may damage fertility, and causes organ damage through

prolonged or repeated exposure.[2][3][4][5]

Occupational Exposure Banding (OEB):

In the absence of a definitive Occupational Exposure Limit (OEL) for 5-Dibromomethyl
anastrozole, the principles of Occupational Exposure Banding (OEB) should be applied. OEB

is a system used to categorize chemicals into bands based on their potential health outcomes

and potency, which then guides the implementation of appropriate safety measures.[1][6][7][8]
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[9] Given the high potency of the final product, Anastrozole, it is prudent to assign 5-
Dibromomethyl anastrozole to a high-hazard category, requiring stringent control measures.

Key Chemical Information:

Property Value

Chemical Name
2,2'-[5-(Bromomethyl)benzene-1,3-diyl]bis(2-

methylpropanenitrile)

CAS Number 120511-84-4

Molecular Formula C₁₅H₁₇BrN₂

Molecular Weight 305.21 g/mol

Physical State Solid

Solubility
Sparingly soluble in Chloroform; Slightly soluble

in Methanol.[10]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent skin contact, inhalation, and ingestion.

The following table outlines the required PPE for handling 5-Dibromomethyl anastrozole.
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Body Part Required PPE

Respiratory

A NIOSH-approved respirator with a P100 filter

is required. For higher-risk operations such as

handling large quantities or potential for

aerosolization, a Powered Air-Purifying

Respirator (PAPR) is recommended.

Hands

Double-gloving with nitrile gloves is mandatory.

The outer glove should be changed immediately

upon contamination.

Eyes/Face

Chemical safety goggles and a face shield are

required to protect against splashes and

airborne particles.

Body

A disposable, low-linting coverall with elastic

cuffs (e.g., Tyvek) should be worn over

laboratory clothing. This should be a solid-front

garment to maximize protection.

Feet
Closed-toe shoes and disposable shoe covers

are required.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is critical to minimize exposure risk.

Engineering Controls:

Primary Containment: All handling of 5-Dibromomethyl anastrozole powder should be

conducted within a certified chemical fume hood, a glove box, or a similar ventilated

enclosure.

Ventilation: Ensure adequate ventilation in the laboratory. The fume hood should have a

tested and certified face velocity.

Experimental Workflow:
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Preparation

Handling

Post-Handling & Decontamination

Don appropriate PPE

Prepare designated work area in fume hood

Gather all necessary equipment and reagents

Prepare labeled waste containers

Weigh compound in fume hood on a tared, contained vessel

Dissolve compound using appropriate solvent

Perform chemical reaction

Decontaminate equipment and work surfaces

Segregate and dispose of waste

Doff PPE in designated area

Wash hands thoroughly
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Waste Generation Containment

Final Disposal

Contaminated Solids
(PPE, liners, vials)

Labeled, sealed
hazardous waste bag/drum

Contaminated Liquids
(solvents, reaction mixtures)

Labeled, sealed
waste solvent container

Contaminated Sharps
(needles, razor blades)

Puncture-proof
sharps container

High-temperature
incineration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 5-
Dibromomethyl Anastrozole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193202#personal-protective-equipment-for-handling-
5-dibromomethyl-anastrozole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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